3-bromo-N-{[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide

• IUPAC Name: 3-bromo-N-[4-(2-chloro-4-nitrophenyl)piperazine-1-carbothioyl]benzamide
• InChI: InChI=1S/C18H16BrClN4O3S/c19-13-3-1-2-12(10-13)17(25)21-18(28)23-8-6-22(7-9-23)16-5-4-14(24(26)27)11-15(16)20/h1-5,10-11H,6-9H2,(H,21,25,28)
• InChI Key: XPZWFNCOUAUEMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C(=S)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C18H16BrClN4O3S
• Molecular Weight: 483.8 g/mol

Description

3-bromo-N-{[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized through various methods and has shown promising results in preclinical studies.

Scientific Research Applications

3-bromo-N-{[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been studied extensively for its potential therapeutic applications. It has shown promising results in preclinical studies as an anticancer agent, with the ability to induce apoptosis and inhibit tumor growth. It has also been studied as a potential treatment for neurological disorders such as schizophrenia and depression.

Mechanism of Action

The mechanism of action of 3-bromo-N-{[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide is not fully understood. However, studies have suggested that it acts by inhibiting the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. By inhibiting HDACs, this compound can promote the expression of genes that are involved in apoptosis and tumor suppression.
Biochemical and Physiological Effects
3-bromo-N-{[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been shown to have several biochemical and physiological effects. It has been demonstrated to induce apoptosis in cancer cells and inhibit tumor growth. It has also been shown to improve cognitive function and reduce symptoms of depression in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-N-{[4-(2-chloro-4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide in lab experiments is its potential therapeutic applications. It has shown promising results in preclinical studies as an anticancer agent and a potential treatment for neurological disorders. However, one of the limitations of using this compound is its toxicity. It has been shown to have cytotoxic effects on normal cells at high concentrations, which may limit its clinical applications.

Future Directions

For research include investigating its mechanism of action, potential applications in combination with other anticancer agents or as a radiosensitizer, and evaluating its safety and toxicity in vivo.